Cas no 39266-20-1 (Ethyl 2-cyano-2-(4-methylphenyl)acetate)

• Product Name: Ethyl 2-cyano-2-(4-methylphenyl)acetate
• CAS No: 39266-20-1
• MF: C₁₂H₁₃NO₂
• MW: 203.237123250961
• CID: 2859005
• PubChem ID: 10867409
• Update Time: 2025-11-01

Ethyl 2-cyano-2-(4-methylphenyl)acetate Chemical and Physical Properties

Names and Identifiers

• ethyl 2-cyano-2-(p-tolyl)acetate
• Ethyl 2-cyano-2-(4-methylphenyl)acetate
• ethyl cyano(4-methylphenyl)acetate
• ethyl cyano-(4-methylphenyl)acetate
• Cyano-p-tolyl-acetic acid ethyl ester
• (4-Methylphenyl)cyanoacetic acid ethyl ester
• 39266-20-1
• ethyl2-cyano-2-(p-tolyl)acetate
• AKOS012174953
• IXYMVSSKGISESY-UHFFFAOYSA-N
• MFCD03412556
• SCHEMBL6289274

• Inchi： 1S/C12H13NO2/c1-3-15-12(14)11(8-13)10-6-4-9(2)5-7-10/h4-7,11H,3H2,1-2H3
• InChI Key： IXYMVSSKGISESY-UHFFFAOYSA-N
• SMILES： O(CC)C(C(C#N)C1C=CC(C)=CC=1)=O

Computed Properties

• Exact Mass: 203.094628657g/mol
• Monoisotopic Mass: 203.094628657g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 15
• Rotatable Bond Count: 4
• Complexity: 258
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.4
• Topological Polar Surface Area: 50.1

Additional information on Ethyl 2-cyano-2-(4-methylphenyl)acetate

Ethyl 2-cyano-2-(4-methylphenyl)acetate (CAS No. 39266-20-1): A Comprehensive Overview in Modern Chemical Biology

Ethyl 2-cyano-2-(4-methylphenyl)acetate, identified by its CAS number 39266-20-1, is a significant compound in the realm of chemical biology and pharmaceutical research. This ester derivative has garnered attention due to its versatile structural properties and potential applications in drug development. The compound's molecular framework, featuring a cyano group and a methylphenyl moiety, makes it a promising candidate for further exploration in synthetic chemistry and bioactivity studies.

The structural motif of Ethyl 2-cyano-2-(4-methylphenyl)acetate consists of an acetic acid ester substituted with a cyano group at the alpha position and a 4-methylphenyl ring. This configuration endows the molecule with unique electronic and steric properties, which are crucial for its interaction with biological targets. The presence of the cyano group enhances the electrophilicity of the molecule, making it a valuable intermediate in the synthesis of more complex pharmacophores.

In recent years, there has been growing interest in the development of novel therapeutic agents derived from aromatic esters. Studies have demonstrated that compounds with similar structural features to Ethyl 2-cyano-2-(4-methylphenyl)acetate exhibit significant potential in modulating various biological pathways. For instance, research has shown that derivatives of this class can interact with enzymes and receptors involved in inflammation, pain, and neurodegenerative diseases. The methylphenyl ring, in particular, has been identified as a key pharmacophore in several FDA-approved drugs, further highlighting the importance of this structural component.

The synthesis of Ethyl 2-cyano-2-(4-methylphenyl)acetate typically involves multi-step organic reactions, starting from readily available precursors such as 4-methylbenzoic acid. The cyano group is introduced through cyanation reactions, often employing copper(I) cyanide or other cyanating agents. The esterification step is commonly carried out using traditional methods like refluxing with ethanol and an acid catalyst. Advances in catalytic systems have also enabled more efficient and environmentally friendly synthetic routes, which are increasingly preferred in industrial applications.

The chemical properties of Ethyl 2-cyano-2-(4-methylphenyl)acetate make it a valuable tool for medicinal chemists. Its solubility profile allows for easy incorporation into various solvents, facilitating both in vitro and in vivo studies. Additionally, the compound's stability under different conditions makes it suitable for long-term storage and transportation, ensuring consistent quality for research purposes.

Recent research has explored the bioactivity of Ethyl 2-cyano-2-(4-methylphenyl)acetate in several disease models. For example, studies have indicated that this compound may possess anti-inflammatory properties by inhibiting key pro-inflammatory cytokines. Furthermore, its interaction with specific enzymes has led to investigations into its potential as an analgesic agent. These findings underscore the compound's significance as a lead structure for further drug discovery efforts.

The pharmaceutical industry has increasingly recognized the importance of structurally diverse compounds in developing next-generation therapeutics. Ethyl 2-cyano-2-(4-methylphenyl)acetate exemplifies how modifications at key positions within a molecular framework can lead to novel bioactivities. By leveraging computational modeling and high-throughput screening techniques, researchers can rapidly identify derivatives with enhanced potency and selectivity.

In conclusion, Ethyl 2-cyano-2-(4-methylphenyl)acetate (CAS No. 39266-20-1) represents a compelling compound in chemical biology and pharmaceutical research. Its unique structural features and demonstrated bioactivity make it a valuable asset for drug development programs. As our understanding of molecular interactions continues to evolve, compounds like this will play an increasingly critical role in addressing complex therapeutic challenges.